Cas no 1824292-23-0 (6-Bromobenzo[D]isoxazole-3-carbaldehyde)

• Product Name: 6-Bromobenzo[D]isoxazole-3-carbaldehyde
• CAS No: 1824292-23-0
• MF: C₈H₄BrNO₂
• MW: 226.026861190796
• CID: 5463655
• Update Time: 2025-10-30

6-Bromobenzo[D]isoxazole-3-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 6-BROMOBENZO[D]ISOXAZOLE-3-CARBALDEHYDE
• 6-bromo-1,2-benzoxazole-3-carbaldehyde
• Z1486028105
• 1,2-Benzisoxazole-3-carboxaldehyde, 6-bromo-
• 6-Bromobenzo[D]isoxazole-3-carbaldehyde

• Inchi： 1S/C8H4BrNO2/c9-5-1-2-6-7(4-11)10-12-8(6)3-5/h1-4H
• InChI Key： SZJFHIHJWQBAIW-UHFFFAOYSA-N
• SMILES： BrC1C=CC2C(C=O)=NOC=2C=1

Computed Properties

• Exact Mass: 224.94254 g/mol
• Monoisotopic Mass: 224.94254 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 188
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 226.03
• XLogP3: 2.2
• Topological Polar Surface Area: 43.1

Experimental Properties

• Density: 1.773±0.06 g/cm3(Predicted)
• Boiling Point: 357.4±22.0 °C(Predicted)
• pka: -7.53±0.30(Predicted)

Additional information on 6-Bromobenzo[D]isoxazole-3-carbaldehyde

Introduction to 6-Bromobenzo[D]isoxazole-3-carbaldehyde (CAS No. 1824292-23-0)

6-Bromobenzo[D]isoxazole-3-carbaldehyde, with the CAS number 1824292-23-0, is a versatile organic compound that has garnered significant attention in the fields of medicinal chemistry and materials science. This compound is characterized by its unique structural features, which include a bromine atom and an isoxazole ring, making it a valuable building block for the synthesis of more complex molecules. In this article, we will delve into the chemical properties, synthesis methods, and potential applications of 6-Bromobenzo[D]isoxazole-3-carbaldehyde.

The chemical structure of 6-Bromobenzo[D]isoxazole-3-carbaldehyde consists of a benzene ring fused with an isoxazole ring, with a bromine atom substituting at the 6-position and an aldehyde group at the 3-position. The presence of these functional groups imparts unique reactivity and physical properties to the molecule. The bromine atom, being an excellent leaving group, facilitates various substitution reactions, while the aldehyde group can participate in a wide range of organic transformations such as aldol condensations, imine formations, and Grignard reactions.

In terms of synthesis, 6-Bromobenzo[D]isoxazole-3-carbaldehyde can be prepared through several routes. One common method involves the reaction of 6-bromoanthranilic acid with chloroacetonitrile in the presence of a base to form the corresponding nitrile intermediate. This intermediate is then hydrolyzed to yield the carboxylic acid, which undergoes cyclization to form the isoxazole ring. Finally, oxidation of the resulting alcohol to an aldehyde completes the synthesis. Recent advancements in synthetic methodologies have also explored greener and more efficient approaches, such as using metal-catalyzed reactions and microwave-assisted synthesis.

The potential applications of 6-Bromobenzo[D]isoxazole-3-carbaldehyde are diverse and promising. In medicinal chemistry, this compound serves as a key intermediate in the synthesis of bioactive molecules with potential therapeutic applications. For instance, derivatives of 6-Bromobenzo[D]isoxazole-3-carbaldehyde have been investigated for their anti-inflammatory and anticancer properties. Studies have shown that certain derivatives exhibit potent inhibitory effects on specific enzymes involved in cancer progression, making them attractive candidates for drug development.

In materials science, 6-Bromobenzo[D]isoxazole-3-carbaldehyde has been utilized in the preparation of functional polymers and organic semiconductors. The rigid structure and electron-withdrawing properties of the isoxazole ring contribute to improved thermal stability and electronic performance in these materials. Additionally, the bromine substituent can be used as a handle for further functionalization, allowing for the creation of tailor-made materials with specific properties.

The environmental impact of 6-Bromobenzo[D]isoxazole-3-carbaldehyde is another important consideration. Recent research has focused on developing sustainable synthetic methods that minimize waste generation and reduce environmental footprint. For example, using catalysts derived from renewable resources or employing solvent-free conditions can significantly enhance the eco-friendliness of the synthesis process.

In conclusion, 6-Bromobenzo[D]isoxazole-3-carbaldehyde (CAS No. 1824292-23-0) is a multifaceted compound with a wide range of applications in both medicinal chemistry and materials science. Its unique chemical structure provides a foundation for further exploration and development of novel bioactive molecules and functional materials. As research continues to advance, it is likely that new and innovative uses for this compound will emerge, further solidifying its importance in various scientific disciplines.